N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antitubercular and Antibacterial Activities
A series of derivatives related to the compound have been synthesized and evaluated for their antitubercular and antibacterial activities. Specifically, these derivatives have shown potency against tuberculosis and bacterial infections, outperforming reference drugs in some cases. Molecular docking studies have been conducted to explore the binding interactions of these compounds with mycobacterial enzymes, highlighting their potential as therapeutic agents (Bodige et al., 2020).
Synthesis of 2-Oxazolines
The compound has also been utilized in the synthesis of 2-oxazolines, showcasing its versatility in organic synthesis. This application is significant for the production of heterocyclic compounds, which are important in the development of pharmaceuticals and materials science (Bandgar & Pandit, 2003).
Peptidomimetics Synthesis
Additionally, a related reagent has been used for the synthesis of sterically-hindered peptidomimetics. This application is critical for the development of peptide-based therapeutics, offering enhanced stability and efficacy compared to traditional peptides (Shieh et al., 2008).
Crystal Structure Analysis
Research has also focused on the crystal structure analysis of derivatives of the triazine compound. Understanding the crystal structure is essential for the design of new materials with specific properties, including pharmaceuticals and materials for nonlinear optics (Fridman, Kapon, & Kaftory, 2003).
Coupling Reagents for Peptide Synthesis
The triazine derivative has been highlighted as an effective coupling reagent for peptide synthesis, demonstrating the importance of such compounds in facilitating the production of peptides and proteins with potential therapeutic applications (Kaminski et al., 2005).
properties
IUPAC Name |
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN4O3/c1-23-14-19-12(20-15(21-14)24-2)9-18-13(22)16(7-8-16)10-3-5-11(17)6-4-10/h3-6H,7-9H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGUFWCBARBDFNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)CNC(=O)C2(CC2)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.